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Compound of Interest

Compound Name: Lafutidine Sulfone

Cat. No.: B601830

For researchers, scientists, and professionals in drug development, the proper management
and disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
procedures for the disposal of Lafutidine Sulfone, a sulfonyl impurity of the histamine H2-
receptor antagonist, Lafutidine. Adherence to these guidelines is crucial for maintaining a safe
laboratory environment and complying with regulatory standards.

Chemical and Physical Properties

Understanding the properties of Lafutidine Sulfone and its parent compound, Lafutidine, is the
first step in safe handling and disposal. The following table summarizes key quantitative data

for both compounds.
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Property Lafutidine Lafutidine Sulfone

CAS Number 118288-08-7[1] 174583-84-7[2]

Molecular Formula C22H29N304S]3] C22H29N305S][?]

Molecular Weight 431.55 g/mol [3] 447.6 g/mol [2]

Melting Point 92.7-94.9°C[1] 64 - 66°C[4]

Boiling Point 704.2 £ 60.0°C (Predicted)[1] 715.2 £ 60.0°C (Predicted)[4]

Slightly soluble in
Solubility Insoluble in water[1] Dichloromethane and
Methanol[4]

-20°C in a freezer, sealed in a -20°C in a freezer, under an
Storage Temperature ,
dry place[1] inert atmosphere[4]

Experimental Protocol for Disposal

While specific chemical degradation or inactivation protocols for Lafutidine Sulfone are not
publicly available, the standard and regulatory-compliant method for disposal is through a
licensed chemical waste management facility. The following protocol details the necessary
steps for preparing Lafutidine Sulfone waste for collection and disposal.

Objective: To safely segregate, package, and label Lafutidine Sulfone waste for disposal by a
certified hazardous waste contractor.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-
resistant gloves.

» Designated and clearly labeled hazardous waste container (black container for hazardous
pharmaceutical waste is common).[5]

» Waste label with all required information.

o Sealable plastic bags for contaminated materials.
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Procedure:
o Waste Segregation:

o lIdentify all waste streams containing Lafutidine Sulfone. This includes unused neat
compound, contaminated lab supplies (e.g., weighing boats, pipette tips, gloves), and
solutions containing the compound.

o Do not mix Lafutidine Sulfone waste with other incompatible waste streams.
o Containerization:

o Place all solid waste, including contaminated PPE and lab supplies, into a designated,
leak-proof hazardous waste container.

o For liquid waste containing Lafutidine Sulfone, use a compatible, sealable container.
Ensure the container is not overfilled (a maximum of 80% capacity is recommended to
allow for expansion).

e Labeling:

o Properly label the hazardous waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "Lafutidine Sulfone."

The CAS number: "174583-84-7."

An accurate estimate of the quantity of waste.

The date the waste was first added to the container.

The name and contact information of the generating researcher or lab.

o Storage:
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o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o Ensure the storage area is secure, well-ventilated, and away from general laboratory
traffic.

o Follow institutional and local regulations regarding the maximum allowable accumulation

time for hazardous waste.
e Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.

o Ensure all required documentation, such as a hazardous waste manifest, is completed
accurately.

o The primary method of disposal for pharmaceutical waste of this nature is high-
temperature incineration at a permitted facility.[5]

Important Safety Considerations:

» Discharge into the environment must be avoided; do not dispose of Lafutidine Sulfone
down the drain or in regular trash.[6]

o Handle the compound in a well-ventilated area to avoid the formation of dust and aerosols.

[6]

 In case of a spill, collect the material using appropriate absorbent pads and dispose of it as
hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Lafutidine Sulfone in a laboratory setting.
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‘Waste Preparation

Lafutidine Sulfone Waste Generated
Prohibited Actions
Wear Appropriate PPE . . .
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Hazardous Waste Container
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Store in Designated
Satellite Accumulation Area

Disposa{VPathway

Contact Institutional EHS
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for High-Temperature Incineration

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Lafutidine Sulfone.
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By following these procedures, researchers can ensure the safe and environmentally
responsible disposal of Lafutidine Sulfone, thereby upholding the highest standards of
laboratory practice and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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